(R)-3-[(p-toluenesulfonyl)oxy]tetrahydrothiophene

• Molecular Formula: C11H14O3S2
• Molecular Weight: 258.4 g/mol
• IUPAC Name: [(3R)-thiolan-3-yl] 4-methylbenzenesulfonate
• InChI: InChI=1S/C11H14O3S2/c1-9-2-4-11(5-3-9)16(12,13)14-10-6-7-15-8-10/h2-5,10H,6-8H2,1H3/t10-/m1/s1
• InChI Key: AEFDFEJGVXDJEB-SNVBAGLBSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)S(=O)(=O)O[C@@H]2CCSC2
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)OC2CCSC2

Description

(R)-3-[(p-toluenesulfonyl)oxy]tetrahydrothiophene is a useful research compound. Its molecular formula is C11H14O3S2 and its molecular weight is 258.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a chilled solution of 1.12 g (0.0098 mole) of tetrahydrothiophene-3-ol in 15 mL of pyridine was added 1.91 g (0.01 mole) of 4-methylphenylsulfonyl chloride, and the reaction mixture was stirred in the cold, about 16° C., for 1 hour then placed in a cold refrigerator for 16 hours. The reaction mixture was allowed to warm to room temperature and was stirred for 1 hour. An additional 0.3 g (0.0016 mole) of 4-methylphenylsulfonyl chloride was added, and the reaction mixture was stirred at room temperature for 64 hours. The reaction mixture was poured into water, and the whole was extracted with methylene chloride. The methylene chloride solution was dried and concentrated to give 1.28 g of product as an oil.